(5aR,10bS)-2-Phenyl-4,5a,6,10b-tetrahydro-2H-indeno[2,1-b][1,2,4]triazolo[4,3-d][1,4]oxazin-11-ium tetrafluoroborate

• IUPAC Name: (1S,9R)-4-phenyl-8-oxa-4,5-diaza-2-azoniatetracyclo[7.7.0.02,6.011,16]hexadeca-2,5,11,13,15-pentaene;tetrafluoroborate
• InChI: InChI=1S/C18H16N3O.BF4/c1-2-7-14(8-3-1)21-12-20-17(19-21)11-22-16-10-13-6-4-5-9-15(13)18(16)20;2-1(3,4)5/h1-9,12,16,18H,10-11H2;/q+1;-1/t16-,18+;/m1./s1
• InChI Key: WHAPHEJUSIRKAF-CLRXKPRGSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1C2C(C3=CC=CC=C31)[N+]4=CN(N=C4CO2)C5=CC=CC=C5
• Isomeric SMILES: [B-](F)(F)(F)F.C1[C@@H]2[C@H](C3=CC=CC=C31)[N+]4=CN(N=C4CO2)C5=CC=CC=C5
• Molecular Formula: C18H16BF4N3O
• Molecular Weight: 377.1 g/mol

Description

The compound “(5aR,10bS)-2-Phenyl-4,5a,6,10b-tetrahydro-2H-indeno[2,1-b][1,2,4]triazolo[4,3-d][1,4]oxazin-11-ium tetrafluoroborate” is a chemical compound with the molecular formula C21H22BF4N3O. It is also known by other names such as "(5aR,10bS)-5a,10b-Dihydro-2- (2,4,6-trimethylphenyl)-4H,6H-indeno [2,1-b] [1,2,4]triazolo [4,3-d] [1,4]oxazinium Tetrafluoroborate".

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. A typical procedure involves charging a dry 10 mL Schlenk tube successively with 4-methoxycinnamaldehyde (81 mg, 0.5 mmol), chalcone (52 mg, 0.25 mmol), Bode catalyst 2 monohydrate (18.4 mg, 0.05 mmol), KOAc (61.4 mg, 0.625 mmol) and MS4Å (100 mg).

Molecular Structure Analysis

The molecular structure of this compound is complex, with a tetrahydro-indeno[2,1-b][1,2,4]triazolo[4,3-d][1,4]oxazin ring system. The compound also contains a phenyl group and a tetrafluoroborate ion.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 419.23. It should be stored under inert gas (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Synthesis and Metallochromic Properties

One study reports on the synthesis and characterization of phenothiazine-containing cruciforms, demonstrating the compounds' metallochromic properties when exposed to various metal triflates. This research highlights the potential of phenothiazine derivatives for sensory applications in detecting metal cations (Hauck et al., 2007).

GABA-A Receptor Ligands

Another study focuses on the development of compounds with binding selectivity for the γ-aminobutyric acid-A (GABA-A) receptor subtypes, showcasing the process of optimizing molecular structures for specific receptor interactions (Carling et al., 2004).

Antimicrobial Activities

Research into novel triazolo[4,3-b][1,2,4,5]tetrazines and triazolo[4,3-b][1,2,4]triazines demonstrates the process of synthesizing and testing compounds for antimicrobial properties, providing a model for evaluating the biological activities of complex organic molecules (El-Reedy & Soliman, 2020).

Electroluminescent Devices

A study on the synthesis and characterization of aromatic poly(1,3,5-triazine-ether)s for use in electroluminescent devices highlights the application of complex organic molecules in developing advanced materials for electronic applications (Fink et al., 1997).

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources.

Safety and Hazards

The compound should be handled with care due to its potential hazards. Specific safety information and hazard statements are not provided in the available sources.